Cas no 2229576-79-6 (1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229576-79-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6250085
• PubChem ID: 165716863
• Update Time: 2025-05-20

1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229576-79-6
• EN300-1906654

• Inchi： 1S/C12H13BrO3/c1-11(2)6-12(11,10(15)16)7-3-4-9(14)8(13)5-7/h3-5,14H,6H2,1-2H3,(H,15,16)
• InChI Key： VEEKUZJAJFQVOE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C(=O)O)CC1(C)C)O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229576-79-6)

1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2229576-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural rigidity and potential biological activity. The presence of both bromo and hydroxyl functional groups on the aromatic ring introduces additional reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structure of 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid features a cyclopropane moiety attached to a phenyl ring, which is further modified by a bromine atom at the 3-position and a hydroxyl group at the 4-position. This specific arrangement of substituents imparts distinct chemical properties that make it useful in various chemical transformations. The cyclopropane ring, being highly strained, is prone to ring-opening reactions under certain conditions, which can be exploited to introduce new functional groups or linkages. Additionally, the aromatic ring with bromine and hydroxyl groups provides opportunities for further derivatization through electrophilic aromatic substitution or nucleophilic addition reactions.

In recent years, there has been growing interest in 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid due to its potential applications in the development of novel therapeutic agents. The pharmaceutical industry has been exploring cyclopropane-containing compounds for their unique pharmacological profiles. For instance, studies have shown that molecules incorporating cyclopropane rings can exhibit enhanced binding affinity to biological targets compared to their non-cyclopropane analogs. This is attributed to the rigid conformation imposed by the cyclopropane ring, which can stabilize the binding interactions in protein active sites.

The bromo and hydroxyl substituents on the phenyl ring play a crucial role in modulating the biological activity of 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. The bromine atom serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl groups. On the other hand, the hydroxyl group can participate in hydrogen bonding interactions or be converted into other functional groups like esters or ethers through oxidation or etherification reactions. These properties make it a versatile intermediate in synthetic chemistry.

Recent research has highlighted the potential of 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a precursor in the synthesis of biologically active compounds. For example, studies have demonstrated its utility in generating novel heterocyclic derivatives with antimicrobial and anti-inflammatory properties. The cyclopropane ring can be opened under specific conditions to form linear alkenes or aldehydes, which can then be further elaborated into more complex structures. Additionally, the aromatic ring with its electron-withdrawing bromine and electron-donating hydroxyl groups can influence the electronic properties of adjacent functional groups, making it an attractive scaffold for designing molecules with tailored physicochemical properties.

The synthetic pathways for preparing 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been extensively studied. One common approach involves the reaction of 3-bromo-4-hydroxybenzoic acid with methyl acrylate followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl groups onto the phenyl ring. These synthetic strategies highlight the compound's accessibility and flexibility as a building block for more complex molecules.

In conclusion, 1-(3-bromo-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229576-79-6) represents an intriguing compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for cyclopropane-containing compounds, this molecule is likely to play an increasingly important role in medicinal chemistry and therapeutic innovation.